Cas no 2137951-40-5 (2-(Fluoromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 2-(Fluoromethyl)benzene-1-sulfonyl fluoride
• CAS No: 2137951-40-5
• MF: C₇H₆F₂O₂S
• MW: 192.183147907257
• CID: 6334595
• PubChem ID: 165443821
• Update Time: 2025-10-28

2-(Fluoromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137951-40-5
• EN300-701509
• 2-(fluoromethyl)benzene-1-sulfonyl fluoride
• 2-(Fluoromethyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C7H6F2O2S/c8-5-6-3-1-2-4-7(6)12(9,10)11/h1-4H,5H2
• InChI Key： OAAGOEAYEWYRFP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CF)(=O)(=O)F

Computed Properties

• Exact Mass: 192.00565693g/mol
• Monoisotopic Mass: 192.00565693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(Fluoromethyl)benzene-1-sulfonyl fluoride

2-(Fluoromethyl)benzene-1-sulfonyl Fluoride: A Comprehensive Overview

The compound 2-(Fluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2137951-40-5) is a highly specialized chemical entity with significant applications in various fields of science and technology. This compound, characterized by its unique structure and functional groups, has garnered attention in recent years due to its potential in drug discovery, material science, and advanced chemical synthesis. In this article, we delve into the properties, synthesis, applications, and the latest research findings related to 2-(Fluoromethyl)benzene-1-sulfonyl fluoride.

2-(Fluoromethyl)benzene-1-sulfonyl fluoride is an organosulfur compound that features a sulfonyl fluoride group attached to a benzene ring with a fluoromethyl substituent. The sulfonyl fluoride group (-SO₂F) is a reactive moiety that plays a pivotal role in its chemical reactivity and functionality. The fluoromethyl group (-CH₂F), on the other hand, introduces electronic effects that influence the compound's stability and reactivity. This combination of functional groups makes 2-(Fluoromethyl)benzene-1-sulfonyl fluoride a versatile building block in organic synthesis.

Recent studies have highlighted the importance of sulfonyl fluoride compounds like 2-(Fluoromethyl)benzene-1-sulfonyl fluoride in the development of novel pharmaceutical agents. The sulfonyl fluoride group is known to act as a bioisostere for other functional groups, such as carbonyls, making it an attractive target for medicinal chemists. Researchers have explored its potential as a precursor for sulfonamide drugs, which are widely used in treating various diseases, including hypertension and bacterial infections.

In addition to its pharmaceutical applications, 2-(Fluoromethyl)benzene-1-sulfonyl fluoride has found utility in materials science. Its ability to undergo nucleophilic substitution reactions makes it a valuable intermediate in the synthesis of advanced materials, such as polymers and nanoparticles. Recent advancements in nanotechnology have leveraged this compound's reactivity to develop novel materials with enhanced mechanical and thermal properties.

The synthesis of 2-(Fluoromethyl)benzene-1-sulfonyl fluoride involves a multi-step process that typically starts with the preparation of the corresponding benzene sulfonic acid derivative. Subsequent fluorination steps are then employed to introduce the sulfonyl fluoride group. Researchers have optimized these synthetic routes to improve yield and purity, ensuring scalability for industrial applications.

One of the most intriguing aspects of 2-(Fluoromethyl)benzene-1-sulfonyl fluoride is its role in catalytic processes. Recent studies have demonstrated its ability to act as a catalyst in certain organic transformations, particularly those involving nucleophilic substitutions and additions. This property opens new avenues for its use in green chemistry and sustainable chemical manufacturing.

Moreover, the environmental impact of 2-(Fluoromethyl)benzene-1-sulfonyl fluoride has been a topic of interest among researchers. Studies have shown that this compound exhibits moderate biodegradability under specific conditions, which is crucial for assessing its safety profile and environmental fate.

In conclusion, 2-(Fluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2137951-40-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in modern chemistry and materials science. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.